
Proper Disposal Procedures for Novel
Compound Bone-1064

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Bone-1064

Cat. No.: B15135974

Get Quote

IMMEDIATE SAFETY ADVISORY: The identifier "Bone-1064" does not correspond to a

recognized chemical in standard safety and chemical databases. Therefore, it must be treated

as an unknown substance with potential hazards. The following procedures are based on

established protocols for the characterization and disposal of unidentified or novel research

chemicals.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to manage and dispose of an internally coded or novel

chemical like "Bone-1064." Adherence to these procedural steps is critical to ensure personnel

safety, environmental protection, and regulatory compliance.

Step 1: Preliminary Assessment and Information
Gathering
Before any disposal procedures are initiated, the first and most critical step is to attempt to

identify the substance and its associated hazards.

Actionable Steps:
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Internal Documentation Review: Thoroughly check laboratory notebooks, chemical inventory

systems, and internal databases for any records associated with "Bone-1064." This internal

identifier may be linked to a specific chemical name, formula, or synthesis record.

Container Examination: Carefully inspect the original container for any additional labels,

manufacturer information, chemical structures, or hazard pictograms that may provide clues

to its identity.

Consult with Personnel: Inquire with the principal investigator, lab manager, or the

researchers who synthesized or procured the substance. They are the most likely source of

information regarding its properties.

Safety Data Sheet (SDS) Retrieval: If the chemical identity is determined, immediately locate

the corresponding Safety Data Sheet (SDS). The SDS is the primary source of information

regarding handling, storage, hazards, and disposal. Section 13 of the SDS specifically

addresses disposal considerations.

If the identity of "Bone-1064" cannot be determined through these steps, it must be managed

as an "unknown" chemical, and you must proceed to the next step.

Step 2: Hazardous Waste Characterization
In the absence of an SDS, the potential hazards of "Bone-1064" must be characterized to

ensure proper segregation and disposal. This process should be handled by, or in close

consultation with, your institution's Environmental Health & Safety (EHS) department. EHS can

provide guidance and may assist with analytical characterization if necessary. The substance

must be evaluated against the characteristics of hazardous waste as defined by the

Environmental Protection Agency (EPA).

EPA Hazardous Waste Characteristics
The following table summarizes the key quantitative data for characterizing hazardous waste.
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Hazard Characteristic EPA Waste Code Criteria

Ignitability D001
Liquid with a flash point < 60°C

(140°F).[1][2][3]

A non-liquid capable of

causing fire through friction,

absorption of moisture, or

spontaneous chemical

changes.[2]

An ignitable compressed gas

or an oxidizer.[1]

Corrosivity D002
Aqueous solution with a pH ≤ 2

or ≥ 12.5.[1][4][5][6][7]

A liquid that corrodes steel at a

rate > 6.35 mm per year.[5]

Reactivity D003
Normally unstable and readily

undergoes violent change.[1]

Reacts violently with water.[1]

[4]

Forms potentially explosive

mixtures with water.

When mixed with water,

generates toxic gases, vapors,

or fumes.[1][4]

Toxicity D004 - D043

When tested using the Toxicity

Characteristic Leaching

Procedure (TCLP), the extract

contains contaminants at or

above the regulatory levels.[1]
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Step 3: Experimental Protocol for Safe Disposal of
an Unidentified Chemical
This protocol outlines the procedural steps for the safe handling, packaging, and disposal of

"Bone-1064," assuming its identity and hazards are unknown.

Personnel Protective Equipment (PPE) Requirement: At a minimum, a standard laboratory

coat, safety glasses with side shields, and appropriate chemical-resistant gloves must be worn.

If the substance is volatile or dusty, all handling must be performed inside a certified chemical

fume hood.

Methodology:

Contact EHS: Before proceeding, notify your institution's EHS office about the unidentified

waste material.[8] They will provide specific guidance and are responsible for the ultimate

disposal of hazardous materials.

Waste Segregation: Do NOT mix "Bone-1064" with any other waste streams.[8][9]

Incompatible chemicals can react violently, producing heat, toxic gases, or explosions.

Container Selection:

Choose a waste container that is in good condition, with a secure, leak-proof lid.[8]

The container must be chemically compatible with the unknown substance. If the original

container is safe and intact, it is often best to use it for disposal. If a new container is

needed, a high-density polyethylene (HDPE) or glass container is generally a safe choice

for a wide range of chemicals, but consult with EHS.[10][11]

Never use a metal container for a potentially corrosive substance.[11]

Labeling:

Affix a "Hazardous Waste" label to the container.[4][8]

On the label, clearly write "Caution: Unknown Chemical (Bone-1064)".
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Provide any known information, such as the suspected chemical class, the process that

generated the waste, and the date.

Do not obscure any original labels on the container.

Accumulation and Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[8]

This area should be located in or near the laboratory, under the control of laboratory

personnel.

Ensure the container is kept closed at all times, except when adding waste.[4]

Store the container in secondary containment, such as a chemically resistant tray, to

contain any potential leaks.[9]

Segregate the container from other chemicals based on general safety principles (e.g.,

away from acids, bases, and flammables if possible).[9][12]

Waste Pickup Request:

Once the material is properly packaged and labeled, submit a chemical waste pickup

request to your EHS department.

Provide all available information about the unknown substance in the request. EHS or their

designated waste vendor will need to evaluate the material before it can be removed for

final disposal.[9]

Visual Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and the procedural workflow for

the proper disposal of an unidentified chemical such as "Bone-1064."
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Diagram 1: Disposal Decision Workflow for 'Bone-1064'
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Diagram 1: Disposal Decision Workflow for 'Bone-1064'
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Diagram 2: Chemical Waste Segregation Logic
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Diagram 2: Chemical Waste Segregation Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epa.gov [epa.gov]

2. dtsc.ca.gov [dtsc.ca.gov]

3. epa.gov [epa.gov]

4. dtsc.ca.gov [dtsc.ca.gov]

5. RCRA Corrosive Hazardous Waste Criteria Won't Change | Lion Technology [lion.com]

6. leadlab.com [leadlab.com]

7. actenviro.com [actenviro.com]

8. ehs.msstate.edu [ehs.msstate.edu]

9. Chemical Storage and Segregation | Environmental Health & Safety [ehs.missouri.edu]

10. bsu.edu [bsu.edu]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15135974/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-novel-compound-bone-1064
https://www.benchchem.com/product/b15135974?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://dtsc.ca.gov/ignitable-wastes/
https://www.epa.gov/sites/default/files/2016-01/documents/d001background.pdf
https://dtsc.ca.gov/defining-hazardous-waste/
https://www.lion.com/lion-news/june-2021/epa-won%E2%80%99t-change-rcra-corrosive-hazardous-waste-definition
https://leadlab.com/what-ph-level-is-hazardous/
https://www.actenviro.com/corrosivity-wastes/
https://www.ehs.msstate.edu/sites/www.ehs.msstate.edu/files/2021-07/Suggested%20Chemical%20Segregation%20Guidelines.pdf
https://ehs.missouri.edu/program-areas/chemical-safety/chemical-storage-and-segregation
https://www.bsu.edu/-/media/www/departmentalcontent/riskmanagement/ehs/laboratory-inspection-references/chemical-waste-containers-bsu.pdf?sc_lang=en&hash=69E743238E36B8F32FBE2F99DD9C0A2AC94A4362
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Appendix I: Chemical Compatibility and Container Information | Environmental Health &
Safety | Baylor University [ehs.web.baylor.edu]

12. Chemical Segregation and Storage – USC Environmental Health & Safety [ehs.usc.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for Novel Compound
Bone-1064]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135974/docs#proper-disposal-procedures-for-
novel-compound-bone-1064]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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